Cas no 2361822-66-2 (N-[1-(2-methylphenyl)-1H-pyrazol-5-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: N-[1-(2-methylphenyl)-1H-pyrazol-5-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2361822-66-2
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 6041823
• PubChem ID: 145904074
• Update Time: 2025-05-30

N-[1-(2-methylphenyl)-1H-pyrazol-5-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-methylphenyl)-1H-pyrazol-5-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• 2361822-66-2
• EN300-26608022
• Z3672057007

• Inchi： 1S/C19H22N4O2/c1-3-18(24)22-12-9-15(10-13-22)19(25)21-17-8-11-20-23(17)16-7-5-4-6-14(16)2/h3-8,11,15H,1,9-10,12-13H2,2H3,(H,21,25)
• InChI Key： QHYWGFHHXBVIEE-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)NC1=CC=NN1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 338.17427596g/mol
• Monoisotopic Mass: 338.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2Ų

Additional information on N-[1-(2-methylphenyl)-1H-pyrazol-5-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide

Comprehensive Overview of N-[1-(2-methylphenyl)-1H-pyrazol-5-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2361822-66-2)

In the rapidly evolving field of medicinal chemistry, N-[1-(2-methylphenyl)-1H-pyrazol-5-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2361822-66-2) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine-4-carboxamide core and 2-methylphenylpyrazole moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which combine a prop-2-enoyl group with a heterocyclic scaffold, making it a promising candidate for targeting various biological pathways.

The compound's CAS number 2361822-66-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Its systematic name, N-[1-(2-methylphenyl)-1H-pyrazol-5-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide, highlights the presence of a pyrazole ring substituted with a 2-methylphenyl group, linked to a piperidine derivative. This combination of functional groups is often associated with enhanced bioavailability and target specificity, key factors in modern pharmaceutical design.

Recent trends in AI-driven drug discovery have brought attention to compounds like N-[1-(2-methylphenyl)-1H-pyrazol-5-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide. Machine learning algorithms frequently analyze such structures to predict their ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a hot topic in computational chemistry circles. The compound's acrylamide fragment (prop-2-enoyl) is particularly noteworthy, as similar groups are found in several FDA-approved drugs, suggesting potential for covalent inhibitor development.

From a synthetic chemistry perspective, the preparation of CAS 2361822-66-2 involves sophisticated organic synthesis techniques. The convergent assembly typically requires amide bond formation between the piperidine-4-carboxylic acid derivative and the amino-pyrazole intermediate, followed by acryloylation of the piperidine nitrogen. Such synthetic routes are frequently optimized using green chemistry principles, another area of growing interest among researchers concerned with sustainable pharmaceutical manufacturing.

The structure-activity relationship (SAR) studies of N-[1-(2-methylphenyl)-1H-pyrazol-5-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide reveal intriguing possibilities. The 2-methylphenyl substituent on the pyrazole ring may influence lipophilicity and target binding, while the piperidine-4-carboxamide portion could contribute to molecular recognition at biological targets. These features make the compound a valuable scaffold for medicinal chemistry optimization programs aiming to develop novel therapeutic agents.

In the context of current drug discovery paradigms, molecules like CAS 2361822-66-2 are increasingly important. The pharmaceutical industry's shift toward targeted therapies and precision medicine has created demand for compounds with well-defined pharmacophores. The presence of both hydrogen bond acceptors and donors in this molecule, along with its balanced molecular weight (approximately 325.38 g/mol), positions it favorably within Lipinski's rule of five parameters, a crucial consideration for orally bioavailable drugs.

Analytical characterization of N-[1-(2-methylphenyl)-1H-pyrazol-5-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods confirm the compound's structural integrity and are essential for quality control in pharmaceutical research. The growing availability of open-access chemical data has made information about such compounds more accessible, facilitating collaborative research efforts worldwide.

From a patent landscape perspective, derivatives of piperidine-4-carboxamide compounds have been claimed in numerous applications, particularly in areas addressing central nervous system disorders and inflammatory conditions. While specific therapeutic applications of CAS 2361822-66-2 remain under investigation, its structural similarity to known bioactive molecules suggests potential across multiple disease indications. This versatility makes it a valuable asset in drug repurposing studies, another trending topic in pharmaceutical research.

The compound's physicochemical properties warrant careful consideration. Its logP value (a measure of lipophilicity) and aqueous solubility profile influence formulation development, a critical stage in drug product development. Modern in silico prediction tools can estimate these parameters, helping researchers prioritize compounds for further development. The acrylamide moiety in particular may confer specific chemical reactivity that could be exploited in proteomics studies or chemical biology applications.

As the scientific community continues to explore N-[1-(2-methylphenyl)-1H-pyrazol-5-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide, its potential extends beyond traditional small-molecule drugs. The compound's structure makes it amenable to bioconjugation strategies, potentially serving as a building block for targeted drug delivery systems or proteolysis-targeting chimeras (PROTACs), cutting-edge technologies in drug development. Such applications align with current interests in multifunctional therapeutics and precision targeting approaches.

In conclusion, CAS 2361822-66-2 represents an intriguing example of modern medicinal chemistry innovation. Its combination of heterocyclic elements, acrylamide functionality, and carboxamide linkage offers multiple avenues for exploration in pharmacological research. As computational methods and synthetic technologies advance, compounds like N-[1-(2-methylphenyl)-1H-pyrazol-5-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide will undoubtedly play increasingly important roles in addressing unmet medical needs through innovative therapeutic interventions.